2,2,5,7-Tetramethyl-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
Description
2,2,5,7-Tetramethyl-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is a chemical compound with the molecular formula C14H16O3 and a molecular weight of 232.28 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringCC1=CC(=C(C2=C1C(=O)C(C2)(C)C)C(=O)O)C . This indicates that the molecule has a complex structure with multiple carbon rings and functional groups.
Scientific Research Applications
Organic Synthesis Intermediate
This compound serves as an intermediate in the synthesis of more complex organic molecules. Its structure allows for various reactions, including functional group transformations and ring expansions, which are pivotal in constructing diverse organic compounds for pharmaceuticals and agrochemicals .
Material Science
In material science, this compound’s derivatives could be utilized to alter the properties of polymers, enhancing their thermal stability and mechanical strength. This makes it valuable for developing new materials with specific characteristics required in high-performance applications .
Analytical Chemistry
As a standard in analytical chemistry, this compound can be used to calibrate instruments and validate methods, ensuring the accuracy and precision of analytical measurements in research and industrial settings .
Medicinal Chemistry
In medicinal chemistry, the compound’s carboxylic acid group can be modified to produce analogs with potential biological activity. It could be a starting point for the development of new therapeutic agents targeting various diseases .
Photocatalysis
The compound may find applications in photocatalysis, where it could be part of a catalyst system that facilitates chemical reactions under light irradiation. This is particularly useful in green chemistry for energy-efficient and environmentally friendly synthesis .
Chemical Sensors
Due to its unique structure, this compound could be incorporated into chemical sensors. These sensors can detect specific substances or changes in the environment, which is crucial in monitoring pollution or detecting hazardous materials .
Nanotechnology
In nanotechnology, the compound could be used to modify the surface of nanoparticles, influencing their interaction with biological systems. This is important for drug delivery systems and diagnostic applications .
Agricultural Chemistry
Lastly, in agricultural chemistry, derivatives of this compound could be explored for their potential as growth promoters or pesticides, contributing to the development of sustainable agricultural practices .
properties
IUPAC Name |
2,2,5,7-tetramethyl-1-oxo-3H-indene-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c1-7-5-8(2)11(13(16)17)9-6-14(3,4)12(15)10(7)9/h5H,6H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STZOOTNYAOKYQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C2=C1C(=O)C(C2)(C)C)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352476 |
Source
|
| Record name | 2,2,5,7-Tetramethyl-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,5,7-Tetramethyl-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid | |
CAS RN |
23342-32-7 |
Source
|
| Record name | 2,2,5,7-Tetramethyl-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bicyclo[3.3.1]nonane-3,7-dione](/img/structure/B1298671.png)
